Cas no 1674-08-4 (Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3S,5R)-rel-)

• Product Name: Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3S,5R)-rel-
• CAS No: 1674-08-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 231260
• PubChem ID: 88302
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3S,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3S,5R)-rel-
• (-)-trans-Pinocarveol
• (1alpha,3alpha,5alpha)-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• (1alpha,3alpha,5alpha)-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• (1R,3R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• Einecs 216-813-0
• trans-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• Pinocarveol, trans-(+)-
• (+)-PINOCARVEOL
• [1R-(1alpha,3beta,5alpha)]-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• FEMA NO. 3587, TRANS-(+/-)-
• UNII-993483H55R
• (1R,3S,5R)-3-Hydroxy-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane
• FEMA NO. 3587, TRANS-(+)-
• D-TRANS-PINOCARVEOL
• 20ZI248IAP
• 2(10)-Pinen-3-ol, trans-
• 1674-08-4
• NS00123093
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R,3S,5R)-
• DTXSID301339508
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R,3S,5R)-REL-
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1R-(1.ALPHA.,3.ALPHA.,5.ALPHA.))-
• SCHEMBL14484474
• 19894-98-5
• trans-Isopinocarveol
• (1S,3R,5S)-(-)-2(10)-Pinen-3-ol
• UNII-20ZI248IAP
• TRANS-(+)-PINOCARVEOL
• EINECS 243-410-7
• (1R)-(+)-TRANS-PINOCARVEOL
• LCYXQUJDODZYIJ-VGMNWLOBSA-N
• BICYCLO(3.1.(+/-)-TRANS-PINOCARVEOL
• BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1.ALPHA.,3.ALPHA.,5.ALPHA.)-
• (1r,3s,5r)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• PINOCARVEOL, TRANS-
• (1R-(1alpha,3beta,5alpha))-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• AKOS026742394
• Pinocarveol, trans-(+/-)-
• (-)-trans-2(10)-Pinen-3-ol
• 2(10)-PINEN-3-OL, (1R,3S,5R)-(+)-
• 993483H55R
• EN300-183424
• trans-Pinocarveol

• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3/t7-,8+,9+/m1/s1
• InChI Key： LCYXQUJDODZYIJ-VGMNWLOBSA-N
• SMILES： O[C@@H]1C(=C)[C@@H]2C[C@H](C1)C2(C)C

Computed Properties

• Exact Mass: 152.12
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1
• Melting Point: Mp 5 °
• Boiling Point: 217.5°Cat760mmHg
• Flash Point: 90.1°C
• Refractive Index: n20/D 1.500
• PSA: 20.23000
• LogP: 1.96950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids